N-(4,6-dimethylpyrimidin-2-yl)indoline-1-carboximidamide

• IUPAC Name: N'-(4,6-dimethylpyrimidin-2-yl)-2,3-dihydroindole-1-carboximidamide
• InChI: InChI=1S/C15H17N5/c1-10-9-11(2)18-15(17-10)19-14(16)20-8-7-12-5-3-4-6-13(12)20/h3-6,9H,7-8H2,1-2H3,(H2,16,17,18,19)
• InChI Key: NLENUXQYGCDSNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N=C(N)N2CCC3=CC=CC=C32)C
• Isomeric SMILES: CC1=CC(=NC(=N1)/N=C(\N)/N2CCC3=CC=CC=C32)C
• Molecular Formula: C15H17N5
• DSSTOX Substance ID: DTXSID001323029
• Molecular Weight: 267.33 g/mol
• Solubility: 37.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 664371-35-1

Description

“N-(4,6-dimethylpyrimidin-2-yl)indoline-1-carboximidamide” is a chemical compound with the molecular formula C15H17N5. It has a molecular weight of 267.33.

Scientific Research Applications

Antioxidant and Antimicrobial Properties

• Synthesis and Biological Evaluation : A study by Saundane et al. (2012) synthesized compounds encompassing indolylthienopyrimidines, showing promising antioxidant and antimicrobial activities. This indicates potential applications in developing new therapeutic agents.

Anti-Hyperglycemic Evaluation

• Novel Carboximidamides for Diabetes : Research by Moustafa et al. (2021) involved synthesizing novel carboximidamides linked with pyrimidine moiety, exhibiting significant anti-hyperglycemic effects. This suggests potential use in diabetes treatment.

BET Bromodomain Inhibition

• Cancer Research : A study by Zhao et al. (2017) on BET inhibitors, which are relevant in cancer research, synthesized compounds containing a pyrimido[4,5-b]indole core. This research contributes to the development of cancer therapeutics.

Spectroscopic and Molecular Structure Investigation

• Structural Studies : Mansour and Ghani (2013) conducted a comprehensive study on the structure and spectroscopic properties of a related compound, indicating its application in material science and molecular engineering.

Synthesis of Analogues and Derivatives

• Chemical Synthesis : Research by Selič and Stanovnik (2001) and Umehara et al. (2016) focused on synthesizing novel compounds and derivatives, contributing to the field of organic synthesis.

Other Applications

• Antimicrobial Peptides : Falla et al. (1996) explored the antimicrobial properties of indolicidin, demonstrating the compound's potential in developing new antimicrobial agents.
• Cancer Risk Assessment : Studies like Layton et al. (1995) assessed the cancer risk of heterocyclic amines, contributing to public health and safety.